Cas no 130658-13-8 (Tert-butyl 4-hydroxy-3,3a,4,5,6,6a-hexahydro-1h-cyclopenta[c]pyrrole-2-carboxylate)

• Product Name: Tert-butyl 4-hydroxy-3,3a,4,5,6,6a-hexahydro-1h-cyclopenta[c]pyrrole-2-carboxylate
• CAS No: 130658-13-8
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD11973741
• CID: 1226668
• PubChem ID: 53393333
• Update Time: 2025-11-02

Tert-butyl 4-hydroxy-3,3a,4,5,6,6a-hexahydro-1h-cyclopenta[c]pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-hydroxy-3,3a,4,5,6,6a-hexahydro-1h-cyclopenta[c]pyrrole-2-carboxylate
• tert-Butyl 4-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• MolPort-020-058-181
• PS-J-110
• EN300-85470
• I14-16866
• tert-butyl 4-hydroxy-octahydrocyclopenta[c]pyrrole-2-carboxylate
• 3-aza-bicyclo[3.1.1]heptan-6-ol
• TERT-BUTYL 6-HYDROXY-HEXAHYDROCYCLOPENTA[C]PYRROLE-2(1H)-CARBOXYLATE
• TERT-BUTYL HEXAHYDRO-6-HYDROXYCYCLOPENTA [C]PYRROLE-2(1H)-CARBOXYLATE
• 4-Hydroxy-hexahydro-cyclopenta[c]pyrrole-2-carboxylic acid tert-butyl ester
• (3aS,4R,6aR)-tert-butyl 4-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• Hexahydro-4-hydroxycyclopenta[c]pyrrole-2(1H)-carboxylic acid 1,1-dimethylethyl ester
• Cyclopenta[c]pyrrole-2(1H)-carboxylic acid, hexahydro-4-hydroxy-, 1,1-dimethylethyl ester
• AKOS005259432
• MFCD11973741
• tert-butyl-6-Hydroxy-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• (3AR,4R,6aS)-tert-butyl 4-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• tert-butyl (3aS,4R,6aR)-4-hydroxy-octahydrocyclopenta[c]pyrrole-2-carboxylate
• SY008230
• DB-023332
• AS-30327
• SB32742
• TERT-BUTYL 4-HYDROXY-HEXAHYDRO-1H-CYCLOPENTA[C]PYRROLE-2-CARBOXYLATE
• N-Boc-6-hydroxy-3-azabicyclo[3.3.0]octane
• DTXSID80693858
• CS-W000064
• 2-Boc-4-hydroxy-hexahydro-cyclopenta[c]pyrrole
• SCHEMBL22398001
• 130658-13-8

• MDL： MFCD11973741
• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-6-8-4-5-10(14)9(8)7-13/h8-10,14H,4-7H2,1-3H3
• InChI Key： LVSMJGHUOLKTJI-UHFFFAOYSA-N
• SMILES： OC1CCC2CN(C(=O)OC(C)(C)C)CC21

Computed Properties

• Exact Mass: 227.15223
• Monoisotopic Mass: 227.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.146±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 327.9°C at 760 mmHg
• Flash Point: 152.1°C
• Refractive Index: 1.52
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 49.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl 4-hydroxy-3,3a,4,5,6,6a-hexahydro-1h-cyclopenta[c]pyrrole-2-carboxylate

Comprehensive Guide to Tert-butyl 4-hydroxy-3,3a,4,5,6,6a-hexahydro-1h-cyclopenta[c]pyrrole-2-carboxylate (CAS No. 130658-13-8)

Tert-butyl 4-hydroxy-3,3a,4,5,6,6a-hexahydro-1h-cyclopenta[c]pyrrole-2-carboxylate is a specialized organic compound with significant applications in pharmaceutical and chemical research. With the CAS number 130658-13-8, this compound is widely recognized for its unique structural properties and versatility in synthetic chemistry. Researchers and industry professionals often seek detailed information about its synthesis, properties, and potential uses, making it a topic of interest in modern scientific discussions.

The molecular structure of Tert-butyl 4-hydroxy-3,3a,4,5,6,6a-hexahydro-1h-cyclopenta[c]pyrrole-2-carboxylate features a cyclopenta[c]pyrrole core, which is a key motif in many bioactive molecules. This structural characteristic makes it a valuable intermediate in the development of novel therapeutic agents. The presence of the tert-butyl group enhances the compound's stability, while the hydroxy and carboxylate functional groups contribute to its reactivity and solubility in various solvents.

One of the most frequently asked questions about Tert-butyl 4-hydroxy-3,3a,4,5,6,6a-hexahydro-1h-cyclopenta[c]pyrrole-2-carboxylate is its role in drug discovery. Recent trends in pharmaceutical research highlight the importance of heterocyclic compounds like this one, as they often exhibit enhanced bioavailability and target specificity. The compound's ability to serve as a building block for more complex molecules has made it a focal point in the synthesis of potential drugs for neurological and metabolic disorders.

In addition to its pharmaceutical applications, Tert-butyl 4-hydroxy-3,3a,4,5,6,6a-hexahydro-1h-cyclopenta[c]pyrrole-2-carboxylate is also explored in material science. Its unique chemical properties make it suitable for developing advanced polymers and coatings with improved performance characteristics. Researchers are particularly interested in its potential to contribute to sustainable materials, aligning with the global push toward eco-friendly innovations.

The synthesis of Tert-butyl 4-hydroxy-3,3a,4,5,6,6a-hexahydro-1h-cyclopenta[c]pyrrole-2-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Optimizing these synthetic routes is a common topic in academic and industrial research, as it directly impacts the compound's yield and purity. Recent advancements in catalytic methods have significantly improved the efficiency of producing this compound, making it more accessible for large-scale applications.

Another area of interest is the compound's spectroscopic properties. Techniques such as NMR, IR, and mass spectrometry are routinely used to characterize Tert-butyl 4-hydroxy-3,3a,4,5,6,6a-hexahydro-1h-cyclopenta[c]pyrrole-2-carboxylate, ensuring its identity and purity. These analytical methods are critical for quality control in both research and industrial settings, where precise molecular identification is essential.

Market demand for Tert-butyl 4-hydroxy-3,3a,4,5,6,6a-hexahydro-1h-cyclopenta[c]pyrrole-2-carboxylate has been steadily increasing, driven by its expanding applications in drug development and material science. Suppliers and manufacturers are focusing on scalable production methods to meet this growing need. Additionally, the compound's relevance in cutting-edge research ensures its continued prominence in scientific literature and patent filings.

For researchers looking to explore the potential of Tert-butyl 4-hydroxy-3,3a,4,5,6,6a-hexahydro-1h-cyclopenta[c]pyrrole-2-carboxylate, it is crucial to stay updated with the latest studies and technological advancements. Online databases and scientific journals frequently publish new findings related to this compound, offering valuable insights into its evolving applications. Collaborative efforts between academia and industry are further accelerating innovation in this field.

In summary, Tert-butyl 4-hydroxy-3,3a,4,5,6,6a-hexahydro-1h-cyclopenta[c]pyrrole-2-carboxylate (CAS No. 130658-13-8) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its broad applicability, make it a cornerstone in modern chemistry. As research continues to uncover new uses and synthetic methods, this compound is poised to play an even greater role in advancing science and technology.